Cas no 1261588-95-7 (2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1261588-95-7
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4987941
• Update Time: 2025-10-21

2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C14H9F6NO2/c15-13(16,17)12-6-8(7-22)5-11(21-12)9-1-3-10(4-2-9)23-14(18,19)20/h1-6,22H,7H2
• InChI Key： QDLRYASXXSAUIZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=CC(C2C=CC(=CC=2)OC(F)(F)F)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol

Comprehensive Overview of 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1261588-95-7)

The compound 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1261588-95-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of trifluoromethoxy and trifluoromethyl groups, which are known to enhance bioavailability and metabolic stability. Its structural complexity makes it a valuable intermediate in the synthesis of novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol has surged due to their exceptional properties. Researchers are particularly interested in its potential applications in drug discovery and material science. The presence of the pyridine ring and methanol moiety offers versatile reactivity, enabling the development of targeted molecules with improved efficacy.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol?" This reflects the growing interest in scalable and cost-effective production methods. Current literature highlights multi-step synthetic pathways involving cross-coupling reactions and functional group transformations, which are critical for achieving high purity and yield.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis techniques. With increasing regulatory pressures, the industry is shifting toward sustainable practices, making 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol a case study for innovation. Its low environmental impact potential aligns with global trends toward sustainable chemical manufacturing.

Another hot topic is the compound's role in precision agriculture. As farmers seek advanced solutions to combat resistant pests, trifluoromethyl-containing compounds like this one are being evaluated for their pesticidal activity. Early studies suggest that derivatives of this molecule could offer superior performance compared to conventional agrochemicals, addressing key challenges in food security.

From a pharmacological perspective, the 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol scaffold is being investigated for its bioactivity in central nervous system (CNS) disorders. The trifluoromethoxy group is known to enhance blood-brain barrier penetration, making it a promising candidate for neurological drug development. This aligns with the rising prevalence of neurodegenerative diseases and the need for breakthrough therapies.

In summary, 2-(4-(Trifluoromethoxy)phenyl)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1261588-95-7) represents a cutting-edge compound with multifaceted applications. Its unique chemical properties and adaptability to modern research trends position it as a key player in the future of life sciences and industrial chemistry. As innovation continues, this molecule is poised to unlock new possibilities in both human health and agricultural productivity.